Cas no 2229245-98-9 (2-(2,6-difluoro-3-nitrophenyl)-2-methylpropan-1-amine)

• Product Name: 2-(2,6-difluoro-3-nitrophenyl)-2-methylpropan-1-amine
• CAS No: 2229245-98-9
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 6058493
• PubChem ID: 165628081
• Update Time: 2025-10-31

2-(2,6-difluoro-3-nitrophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-3-nitrophenyl)-2-methylpropan-1-amine
• EN300-1795506
• 2229245-98-9

• Inchi： 1S/C10H12F2N2O2/c1-10(2,5-13)8-6(11)3-4-7(9(8)12)14(15)16/h3-4H,5,13H2,1-2H3
• InChI Key： UMJZXKRFGUWFHN-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(C)(C)CN)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.08668395g/mol
• Monoisotopic Mass: 230.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(2,6-difluoro-3-nitrophenyl)-2-methylpropan-1-amine

Introduction to 2-(2,6-Difluoro-3-Nitrophenyl)-2-Methylpropan-1-Amine (CAS No. 2229245-98-9)

The compound 2-(2,6-difluoro-3-nitrophenyl)-2-methylpropan-1-amine, identified by the CAS registry number 2229245-98-9, is a synthetic organic compound with a unique structure that combines fluorine, nitro, and amine functionalities. This compound has garnered attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. The molecule's structure, which includes a substituted phenyl ring and a branched amine group, makes it a versatile building block for various chemical reactions and biological assays.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, as fluorine substitution can significantly alter the physicochemical properties of molecules, such as lipophilicity and bioavailability. The presence of two fluorine atoms at the 2 and 6 positions of the phenyl ring in 2-(2,6-difluoro-3-nitrophenyl)-2-methylpropan-1-amine suggests that this compound may exhibit enhanced stability and selectivity in biological systems. Furthermore, the nitro group at the 3 position introduces electron-withdrawing effects, which can influence the reactivity of the molecule in both synthetic and biochemical contexts.

The synthesis of cas no 2229245-98-9 typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and reductions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient transformations, reducing production costs and environmental impact. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like cas no 2229.

In terms of pharmacological applications, cas no 177700-based compounds have shown promise in preclinical studies as potential candidates for treating various diseases. The combination of fluorine atoms and a nitro group in this molecule may confer it with anti-inflammatory or anti-cancer properties. For example, recent research has demonstrated that similar compounds can modulate key signaling pathways involved in inflammation or cell proliferation. However, further studies are required to fully understand its bioavailability and efficacy in vivo.

Beyond pharmacology, cas no 177700-related compounds are also being investigated for their potential use in materials science. The unique electronic properties of this molecule make it a candidate for applications in semiconductors or advanced materials. Researchers are exploring how its structure can be exploited to enhance the performance of electronic devices or develop novel materials with tailored properties.

In conclusion, cas no 177700-based compounds like cas no 177700-related structures represent an exciting area of research with diverse applications across multiple disciplines. As scientific understanding of their properties continues to grow, so too does their potential to contribute to breakthroughs in medicine and technology.